Diethylenetriamine

• CAS No.: 111-40-0
• Product Name: Diethylenetriamine
• Molecular Formula: C4H13N3; NH2CH2CH2NHCH2CH2NH2; C4H13N3
• Molecular Weight: 103.17 g/mol
• IUPAC Name: N'-(2-aminoethyl)ethane-1,2-diamine
• Standard InChI: InChI=1S/C4H13N3/c5-1-3-7-4-2-6/h7H,1-6H2
• Standard InChIKey: RPNUMPOLZDHAAY-UHFFFAOYSA-N
• SMILES: C(CNCCN)N
• Canonical SMILES: C(CNCCN)N
• Boiling Point: 405 °F at 760 mm Hg (NTP, 1992); 207.0 °C; 207 °C @ 760 MM HG; 207 °C; 405°F
• Colorform: YELLOW LIQUID; Colorless liquid; Colorless to yellow liquid ... [Note: Hygroscopic (i.e., absorbs moisture from the air)].
• Density: 0.954 at 68 °F (USCG, 1999); 0.9586 @ 20 °C/20 °C; Relative density (water = 1): 0.96; 0.96
• Flash Point: 215 °F (NTP, 1992); 101.7 °C (Open cup); 97 °C c.c., 102 °C o.c.; 208°F
• Melting Point: -38 °F (NTP, 1992); -39.0 °C; -39 °C; -39°C; -38°F
• Physical Description: Diethylenetriamine appears as a yellow liquid with an ammonia-like odor. Less dense than water. Corrosive to metals and tissue. Vapors heavier than air. Burns, although possibly difficult to igntie. Toxic oxides of nitrogen produced during combustion. Used as a solvent for plastics and dyes and in chemical synthesis.; Liquid; COLOURLESS-TO-YELLOW VISCOUS HYGROSCOPIC LIQUID WITH CHARACTERISTIC ODOUR.; Colorless to yellow liquid with a strong, ammonia-like odor.; Colorless to yellow liquid with a strong, ammonia-like odor. [Note: Hygroscopic (i.e., absorbs moisture from the air).]
• Description: Diethylenetriamine appears as a yellow liquid with an ammonia-like odor. Less dense than water. Corrosive to metals and tissue. Vapors heavier than air. Burns, although possibly difficult to igntie. Toxic oxides of nitrogen produced during combustion. Used as a solvent for plastics and dyes and in chemical synthesis.; Diethylenetriamine, also known as dien or ancamine deta, belongs to the class of organic compounds known as dialkylamines. These are organic compounds containing a dialkylamine group, characterized by two alkyl groups bonded to the amino nitrogen. Diethylenetriamine exists as a liquid, soluble (in water), and a very strong basic compound (based on its pKa). Within the cell, diethylenetriamine is primarily located in the cytoplasm. Diethylenetriamine can be converted into pentamethyldiethylenetriamine. Diethylenetriamine is a potentially toxic compound.; Diethylenetriamine is a triamine and a polyazaalkane.
• Related CAS: 56329-47-6 (diacetate); 68444-11-1 (tri-hydrofluoride)
• Solubility: Very soluble (NTP, 1992); 9.69 M; SOL IN ALL PROP IN WATER & ALC; INSOL IN ETHER; SOL IN PETROLEUM ETHER; SOL IN HYDROCARBONS; miscible with water, methanol, acetone, ether, and benzene, but insoluble in heptane; water solubility = 1X10+6 mg/l; 1000 mg/mL; Solubility in water: miscible; Miscible
• Synonyms: N-(2-aminoethyl)-1,2-ethanediamine; 1,4,7-Triazaheptane; 1,5-Diamino-3-azapentane; 2,2’-Diaminodiethylamine; 2,2’-Iminobis(ethanamine); 2-(2-Aminoethylamino)ethylamine; 3-Azapentane-1,5-diamine; 3-Azapentanediyl-1,5-diamine; Ancamine DETA; Bis(2-Amin
• Vapor Density: 3.48 (NTP, 1992) (Relative to Air); 3.56 (AIR= 1); Relative vapor density (air = 1): 3.56; 3.48
• Vapor Pressure: 0.22 mm Hg at 68 °F (NTP, 1992); 0.23 mmHg; 0.232 mm Hg @ 25 °C; Vapor pressure, Pa at 20 °C: 37; 0.4 mmHg
• PubChem Compound: 8111
• Last Modified: Nov 11 2021